2-[1-(4-biphenylylmethyl)-3-oxo-2-piperazinyl]-N,N-diethylacetamide

• IUPAC Name: N,N-diethyl-2-[3-oxo-1-[(4-phenylphenyl)methyl]piperazin-2-yl]acetamide
• InChI: InChI=1S/C23H29N3O2/c1-3-25(4-2)22(27)16-21-23(28)24-14-15-26(21)17-18-10-12-20(13-11-18)19-8-6-5-7-9-19/h5-13,21H,3-4,14-17H2,1-2H3,(H,24,28)
• InChI Key: HOCRAURYVMHLIG-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)CC1C(=O)NCCN1CC2=CC=C(C=C2)C3=CC=CC=C3
• Molecular Formula: C23H29N3O2
• Molecular Weight: 379.5 g/mol

Description

2-[1-(4-biphenylylmethyl)-3-oxo-2-piperazinyl]-N,N-diethylacetamide, also known as BMS-204352, is a small molecule compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of piperazinylacetamide derivatives and has shown promising results in scientific research.

Mechanism of Action

2-[1-(4-biphenylylmethyl)-3-oxo-2-piperazinyl]-N,N-diethylacetamide acts as a selective and potent inhibitor of the fatty acid amide hydrolase (FAAH) enzyme. FAAH is responsible for the degradation of endocannabinoids, which are lipid signaling molecules that play a crucial role in various physiological processes. By inhibiting FAAH, this compound increases the levels of endocannabinoids in the body, leading to a range of physiological effects.
Biochemical and physiological effects:
This compound has been found to exhibit a range of biochemical and physiological effects. It has been shown to reduce inflammation and pain by increasing the levels of endocannabinoids in the body. This compound has also been found to exhibit anxiolytic effects, reducing anxiety and stress levels in animal models. Additionally, this compound has shown potential in treating neurological disorders by reducing neuroinflammation and oxidative stress.

Advantages and Limitations for Lab Experiments

2-[1-(4-biphenylylmethyl)-3-oxo-2-piperazinyl]-N,N-diethylacetamide has several advantages for lab experiments. It is a small molecule compound that can be easily synthesized and purified. This compound has also been extensively studied, and its mechanism of action is well understood. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the study of 2-[1-(4-biphenylylmethyl)-3-oxo-2-piperazinyl]-N,N-diethylacetamide. One potential area of research is its potential use in treating neurological disorders such as Parkinson's disease and Alzheimer's disease. Additionally, further studies are needed to understand the long-term effects of this compound on the body and its potential side effects. Finally, the development of more potent and selective FAAH inhibitors could lead to the development of new therapeutic agents for a range of disorders.

Synthesis Methods

The synthesis of 2-[1-(4-biphenylylmethyl)-3-oxo-2-piperazinyl]-N,N-diethylacetamide involves the reaction of N,N-diethylacetamide with 4-biphenylmethylchloride and 1-(2-oxopropyl)piperazine in the presence of a base. The product is then purified through column chromatography to obtain the final compound.

Scientific Research Applications

2-[1-(4-biphenylylmethyl)-3-oxo-2-piperazinyl]-N,N-diethylacetamide has been studied for its potential therapeutic applications in various scientific research studies. It has been found to exhibit anti-inflammatory, analgesic, and anxiolytic properties. This compound has also shown potential in treating neurological disorders such as Parkinson's disease, Alzheimer's disease, and multiple sclerosis.